Cas no 151093-43-5 (Benzoyl bromide,4-cyano-)

• Product Name: Benzoyl bromide,4-cyano-
• CAS No: 151093-43-5
• MF: C₈H₄BrNO
• MW: 210.027461051941
• CID: 99685
• PubChem ID: 22321969
• Update Time: 2025-04-18

Benzoyl bromide,4-cyano- Chemical and Physical Properties

Names and Identifiers

• Benzoyl bromide,4-cyano-
• 4-cyanobenzoyl bromide
• Benzoyl bromide, 4-cyano- (9CI)
• SCHEMBL3988903
• 4-CYANO-BENZOYL BROMIDE
• 151093-43-5
• DTXSID80624748

• Inchi： 1S/C8H4BrNO/c9-8(11)7-3-1-6(5-10)2-4-7/h1-4H
• InChI Key： USTZLKAYDPJHOZ-UHFFFAOYSA-N
• SMILES： BrC(C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 208.94762
• Monoisotopic Mass: 208.94763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86